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N,N'-Ethylenebis(stearamide): A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N'-Ethylenebis(stearamide) (EBS), a synthetic wax, is a multifaceted organic compound
with significant applications across various industrial and research sectors. This guide provides
an in-depth analysis of its molecular structure, chemical formula, and physicochemical
properties. It also details a common experimental protocol for its synthesis and presents key
guantitative data in a structured format for ease of reference.

Molecular Structure and Formula

N,N'-Ethylenebis(stearamide) is a bis-amide derived from the reaction of ethylenediamine
with two equivalents of stearic acid.[1][2] This structure imparts both polar amide functionalities
and long, non-polar hydrocarbon chains, resulting in its characteristic waxy nature and surface-
active properties.

o Chemical Name: N,N'-(Ethane-1,2-diyl)di(octadecanamide)[2]

e Synonyms: Ethylene bis stearamide (EBS), N,N'-Distearoylethylenediamine, Acrawax C[1][3]
[4]
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e Molecular Formula: C3sH76N202[3][5][6][7]
e Molecular Weight: 593.02 g/mol [3][5][8]
e CAS Number: 110-30-5[3][7]

The molecule consists of a central ethylene diamine bridge linking two stearamide groups.
Each stearamide group is composed of a C18 saturated fatty acid (stearic acid) attached to a
nitrogen atom via an amide bond.

Caption: Molecular structure of N,N'-Ethylenebis(stearamide).

Physicochemical Properties

EBS is a hard, brittle, and waxy white to slightly yellow solid, often supplied as a powder, bead,
or granular material.[1][6][9] It is non-toxic and has no adverse effects on the human body.[9] At
room temperature, it is insoluble in water and most organic solvents but becomes soluble in hot
chlorinated hydrocarbons and aromatic solvents.[1][9]

Property Value Reference(s)

White to off-white/slight yellow
Appearance , [61[°]
waxy solid, powder, beads

Melting Point 144 - 146 °C [1][10]
Flash Point 280 - 285 °C [1][10]
Density 0.98 - 1.0 g/cm? at 20-25 °C [1][10]
Water Solubility Insoluble [11[3119]
Acid Value <7.0 mg KOH/g [9]
Total Amine Value <3.0 mg KOH/g 9]

Experimental Protocols: Synthesis

The primary industrial synthesis of N,N'-Ethylenebis(stearamide) involves the direct
amidation of stearic acid with ethylenediamine.[1][11] This reaction is typically carried out at
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elevated temperatures to drive the dehydration and formation of the amide linkages.

Objective: To synthesize N,N'-Ethylenebis(stearamide) from stearic acid and
ethylenediamine.

Materials:

Stearic Acid (2 moles)

Ethylenediamine (1 mole)

Catalyst (e.g., a composite of p-toluenesulfonic acid and phosphoric acid-based solid acids)

[5]

Antioxidant (e.g., a complex of hindered phenols and phosphites)[5]
Inert gas (Nitrogen)

Procedure:

Charging the Reactor: Stearic acid and the antioxidant are added to a reaction vessel
equipped with a stirrer and a nitrogen inlet.[5][12]

Inerting: The reactor is purged with nitrogen for several minutes while stirring to remove any
residual air.[12]

Melting: The mixture is slowly heated to approximately 100-110 °C until the stearic acid is
completely melted.[5][12]

Salt Formation: Ethylenediamine is added to the molten stearic acid, and the mixture is held
at this temperature for about 1.5 to 2 hours to facilitate the initial salt-forming reaction.[5][12]

Catalyst Addition: The composite catalyst is then introduced into the reactor.[5]

Dehydration Reaction: The temperature is gradually increased to 180-200 °C.[5][10][12] This
temperature is maintained for 4 to 6 hours under a continuous nitrogen purge to carry away
the water produced during the dehydration reaction.[5][10][12]
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e Cooling and Discharge: After the reaction is complete, heating is stopped. The product is
allowed to cool to approximately 160 °C before being discharged from the reactor.[5][10]

o Characterization: The resulting N,N'-Ethylenebis(stearamide) product is characterized by
methods such as Fourier Transform Infrared Spectroscopy (FTIR), melting point
determination, and measurement of the total acid number to confirm purity and
completeness of the reaction.[11]
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Caption: Synthesis workflow for N,N'-Ethylenebis(stearamide).

Applications in Research and Development

The unique properties of EBS make it a valuable additive in numerous fields:

o Polymer Processing: It is widely used as an internal and external lubricant, a release agent,
and a dispersing agent for pigments and fillers in a variety of plastics, including PVC, ABS,
and polyolefins.[1][9]

e Drug Formulation: In drug delivery, EBS can be incorporated into formulations to control the
release rate of active pharmaceutical ingredients.[3] Its amphiphilic nature makes it suitable
for stabilizing nanoparticle and liposome structures.[3]

o Coatings and Inks: It functions as an anti-blocking, slip, and water-repellent agent.[6] In
powder coatings, it acts as a degassing agent.[1]
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o Material Science: EBS is used to improve the dispersion of nanotubes and other fillers within
polymer matrices, enhancing the mechanical properties of the resulting composites.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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